Cas no 1181473-98-2 (3-[1-(4-Chlorophenyl)-1H-pyrazol-4-yl]-2-cyano-N-(2-fluorophenyl)-2-propenamide)
3-[1-(4-Chlorophenyl)-1H-pyrazol-4-yl]-2-cyano-N-(2-fluorophenyl)-2-propenamide Chemical and Physical Properties
Names and Identifiers
-
- Z449708350
- EN300-26601893
- 1181473-98-2
- 3-[1-(4-chlorophenyl)-1h-pyrazol-4-yl]-2-cyano-n-(2-fluorophenyl)prop-2-enamide
- (E)-3-[1-(4-chlorophenyl)pyrazol-4-yl]-2-cyano-N-(2-fluorophenyl)prop-2-enamide
- 3-[1-(4-Chlorophenyl)-1H-pyrazol-4-yl]-2-cyano-N-(2-fluorophenyl)-2-propenamide
-
- Inchi: 1S/C19H12ClFN4O/c20-15-5-7-16(8-6-15)25-12-13(11-23-25)9-14(10-22)19(26)24-18-4-2-1-3-17(18)21/h1-9,11-12H,(H,24,26)
- InChI Key: RJLIHSODOGVHQR-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC=C1F)(=O)C(C#N)=CC1=CN(C2=CC=C(Cl)C=C2)N=C1
Computed Properties
- Exact Mass: 366.0683669g/mol
- Monoisotopic Mass: 366.0683669g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 581
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 70.7Ų
Experimental Properties
- Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 584.4±50.0 °C(Predicted)
- pka: 9.15±0.70(Predicted)
3-[1-(4-Chlorophenyl)-1H-pyrazol-4-yl]-2-cyano-N-(2-fluorophenyl)-2-propenamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26601893-0.05g |
3-[1-(4-chlorophenyl)-1H-pyrazol-4-yl]-2-cyano-N-(2-fluorophenyl)prop-2-enamide |
1181473-98-2 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
3-[1-(4-Chlorophenyl)-1H-pyrazol-4-yl]-2-cyano-N-(2-fluorophenyl)-2-propenamide Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
Additional information on 3-[1-(4-Chlorophenyl)-1H-pyrazol-4-yl]-2-cyano-N-(2-fluorophenyl)-2-propenamide
Introduction to 3-[1-(4-Chlorophenyl)-1H-pyrazol-4-yl]-2-cyano-N-(2-fluorophenyl)-2-propenamide (CAS No. 1181473-98-2)
3-[1-(4-Chlorophenyl)-1H-pyrazol-4-yl]-2-cyano-N-(2-fluorophenyl)-2-propenamide (CAS No. 1181473-98-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, often referred to by its systematic name, is a member of the class of heterocyclic compounds and has been extensively studied for its potential therapeutic applications, particularly in the treatment of various diseases and conditions.
The chemical structure of 3-[1-(4-Chlorophenyl)-1H-pyrazol-4-yl]-2-cyano-N-(2-fluorophenyl)-2-propenamide is characterized by a pyrazole ring, a cyano group, and a fluorinated phenyl moiety. These structural features contribute to its unique pharmacological properties, making it an attractive candidate for further research and development.
Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 3-[1-(4-Chlorophenyl)-1H-pyrazol-4-yl]-2-cyano-N-(2-fluorophenyl)-2-propenamide exhibits potent anti-inflammatory and analgesic activities. The compound's ability to modulate key inflammatory pathways, such as the NF-κB signaling pathway, makes it a promising candidate for the treatment of chronic inflammatory diseases.
In addition to its anti-inflammatory properties, 3-[1-(4-Chlorophenyl)-1H-pyrazol-4-yl]-2-cyano-N-(2-fluorophenyl)-2-propenamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt pathway.
The pharmacokinetic profile of 3-[1-(4-Chlorophenyl)-1H-pyrazol-4-yl]-2-cyano-N-(2-fluorophenyl)-2-propenamide has also been extensively studied. Research has shown that the compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Moreover, preclinical studies have indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models.
In terms of safety and toxicity, extensive preclinical evaluations have been conducted to assess the potential risks associated with 3-[1-(4-Chlorophenyl)-1H-pyrazol-4-yl]-2-cyano-N-(2-fluorophenyl)-2-propenamide. These studies have demonstrated that the compound is generally safe and well-tolerated at therapeutic doses. However, as with any new chemical entity, ongoing safety monitoring is essential to ensure its long-term safety profile.
The synthetic route for the preparation of 3-[1-(4-Chlorophenyl)-1H-pyrazol-4-yl]-2-cyano-N-(2-fluorophenyl)-2-propenamide has been optimized to improve yield and purity. The synthesis involves several key steps, including the formation of the pyrazole ring, introduction of the cyano group, and coupling with the fluorinated phenyl moiety. These synthetic methods are scalable and can be adapted for large-scale production if required.
In conclusion, 3-[1-(4-Chlorophenyl)-1H-pyrazol-4-yl]-2-cyano-N-(2-fluorophenyl)-2-propenamide (CAS No. 1181473-98-2) represents a promising lead compound in the field of medicinal chemistry. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential applications in various disease areas, with the aim of translating these findings into clinical benefits for patients.
1181473-98-2 (3-[1-(4-Chlorophenyl)-1H-pyrazol-4-yl]-2-cyano-N-(2-fluorophenyl)-2-propenamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)